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Cat. No.: B15351903

For the attention of: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed overview of the chemical properties and reactivity
of Ethylenebis(oxy)bis(sodium), also known as disodium ethylene glycolate. Extensive
literature searches have revealed a significant lack of information regarding a specific biological
mechanism of action for this compound. Therefore, this guide focuses on its well-documented
chemical characteristics, including its role as a strong base and nucleophile in organic
synthesis. The potential for interaction with biological molecules is discussed from a chemical
perspective, in the absence of direct biological data.

Introduction

Ethylenebis(oxy)bis(sodium) (CAS No. 10604-71-4) is the disodium salt of ethylene glycol. It
is a dialkoxide, characterized by the deprotonation of both hydroxyl groups of ethylene glycol.
While this compound is utilized in various chemical applications, there is a notable absence of
published research detailing its specific pharmacological effects, cellular targets, or signaling
pathways in a biological context. This guide consolidates the available chemical information to
provide a foundational understanding of its potential interactions.

Chemical Properties and Reactivity

Ethylenebis(oxy)bis(sodium) is a potent nucleophile and a strong base.[1] Its reactivity is
primarily governed by the two negatively charged oxygen atoms, which readily attack
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electrophilic centers.[1] This characteristic makes it a valuable reagent in organic synthesis for
the formation of new carbon-oxygen bonds.[1]

Table 1: Chemical and Physical Properties of Ethylenebis(oxy)bis(sodium)

Property Value Reference

CAS Number 10604-71-4 ChemicalBook
Molecular Formula C2H4aNa20:2 ChemicalBook
Molecular Weight 106.03 g/mol ChemicalBook

Disodium ethylene glycolate,
Synonyms Sodium ethylene glycoxide, ChemicalBook

Disodium 1,2-ethanediolate

White solid (typical for ]
Appearance ) General chemical knowledge
alkoxides)

o Strong base, Potent
Key Reactivity nucleophile [1]

Role in Organic Synthesis

The primary application of Ethylenebis(oxy)bis(sodium) is in organic synthesis, most notably
in the Williamson ether synthesis. Due to its difunctional nature, it can react with one or two
equivalents of an alkyl halide to form mono- or di-ethers of ethylene glycol.[1]

Below is a diagram illustrating the general workflow of a Williamson ether synthesis using
Ethylenebis(oxy)bis(sodium).
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Caption: Williamson Ether Synthesis Workflow.

Theoretical Biological Interactions (Absence of
Experimental Data)

Given its chemical nature as a strong base and nucleophile, Ethylenebis(oxy)bis(sodium)
would be expected to be highly reactive in a biological environment. In an aqueous
physiological system, it would likely be rapidly protonated by water to form ethylene glycol and
sodium hydroxide.

The potential for direct interaction with biological macromolecules is high. The alkoxide
moieties could act as potent nucleophiles, attacking electrophilic sites on proteins (e.g.,
carbonyl groups in peptide backbones or amino acid side chains) and other biomolecules. This
could lead to non-specific covalent modifications and potential disruption of protein structure
and function.

Additionally, its nature as a strong base would significantly alter local pH, which could lead to
denaturation of proteins and other pH-sensitive cellular components.

It is important to emphasize that these are theoretical interactions based on chemical
principles. Without experimental data, the specific biological targets and the consequences of
these interactions remain unknown.
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Experimental Protocols

A thorough search of scientific literature did not yield any specific experimental protocols
detailing the investigation of the biological mechanism of action of
Ethylenebis(oxy)bis(sodium). Research on this compound has been focused on its role in
chemical synthesis.

Quantitative Data

No gquantitative data regarding the biological or pharmacological effects of
Ethylenebis(oxy)bis(sodium) (e.g., IC50, LD50, binding affinities) were found in the public
domain.

Conclusion

Ethylenebis(oxy)bis(sodium) is a well-characterized chemical reagent with utility in organic
synthesis due to its properties as a strong base and potent nucleophile. However, there is a
significant gap in the scientific literature regarding its mechanism of action in biological
systems. Based on its chemical reactivity, it is plausible that it would exhibit non-specific
interactions with biological molecules, leading to cellular disruption. Further research is
required to elucidate any specific biological effects and to determine if it has any potential for
therapeutic or toxicological significance. For professionals in drug development, the high
reactivity and lack of specificity suggest a challenging profile for therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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